Cas no 85102-93-8 (1-benzyl-1H-imidazole-4-carbaldehyde)
85102-93-8 structure
1-benzyl-1H-imidazole-4-carbaldehyde Properties
Names and Identifiers
-
- 1-benzylimidazole-4-carbaldehyde
- 1-benzyl-1H-imidazole-4-carbaldehyde
- CS-0456216
- DTXSID30454991
- SCHEMBL3273177
- 85102-93-8
- WHNXSUJWIAAGSF-UHFFFAOYSA-N
- AKOS006332458
- 1-benzylimidazole-4-carboxaldehyde
- +Expand
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- MFCD09033076
- WHNXSUJWIAAGSF-UHFFFAOYSA-N
- InChI=1S/C11H10N2O/c14-8-11-7-13(9-12-11)6-10-4-2-1-3-5-10/h1-5,7-9H,6H2
- C1=CC=C(C=C1)CN2C=C(N=C2)C=O
Computed Properties
- 186.079312947g/mol
- 0
- 2
- 3
- 186.079312947g/mol
- 14
- 190
- 0
- 0
- 0
- 0
- 0
- 1
- 1
- 34.9Ų
Experimental Properties
- 1.74390
- 34.89000
1-benzyl-1H-imidazole-4-carbaldehyde Price
1-benzyl-1H-imidazole-4-carbaldehyde Related Literature
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Shū Kobayashi,Ryo Akiyama Chem. Commun., 2003, 449-460
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2. A graphene/nitrogen-doped carbon nanofiber composite as an anode material for sodium-ion batteriesJuan Zhang,Zhian Zhang,Xingxing Zhao RSC Adv., 2015,5, 104822-104828
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Piotr de Silva,Marek Giebułtowski,Jacek Korchowiec Phys. Chem. Chem. Phys., 2012,14, 546-552
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4. Front cover
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Jian-An Fang,Kuo-Chen Chou Mol. BioSyst., 2013,9, 634-644
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John A. Timney,James J. Turner Dalton Trans., 2022,51, 1434-1445
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Justin M. Bradley,Andrew J. Thomson,Ross Inglis,Euan K. Brechin,Stergios Piligkos Dalton Trans., 2010,39, 9904-9911
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Ching-Ju Huang,Yi-Chiung Hsu,Liang-Kun Chen,Chuan Li Biomater. Sci., 2023,11, 6650-6662
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Yuming Chen,Lijuan Meng,Weiwei Zhao,Zheng Liang,Xing Wu,Haiyan Nan,Zhangting Wu,Shan Huang,Litao Sun,Jinlan Wang,Zhenhua Ni Phys. Chem. Chem. Phys., 2014,16, 21682-21687
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Kiwamu Sue,Kenji Murata,Kazuhito Kimura,Kunio Arai Green Chem., 2003,5, 659-662
Recommended suppliers
Amadis Chemical Company Limited
(CAS:85102-93-8)1-benzyl-1H-imidazole-4-carbaldehyde
99%
10g
1490.0